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Abstract

This application note provides a detailed protocol for the quantitative determination of Ponceau
4R (also known as C.I. Food Red 7 or E124) in beverage samples using UV-Vis
spectrophotometry. Ponceau 4R is a synthetic red azo dye widely used in the food industry to
enhance the color of products such as soft drinks, sweets, and jellies.[1] Monitoring its
concentration is crucial for ensuring product quality and compliance with regulatory limits. The
described method is simple, rapid, and accurate for the routine analysis of Ponceau 4R.[2]

Introduction

Ponceau 4R is a water-soluble monoazo dye that imparts a bright scarlet red hue.[3] Its
chemical structure allows for strong absorption of light in the visible region, making it suitable
for spectrophotometric analysis. The maximum absorption wavelength (Amax) of Ponceau 4R
in aqueous solutions is consistently reported to be between 506 nm and 508 nm.[1][3][4][5]
This characteristic absorption forms the basis of the quantitative method detailed herein. This
document outlines the necessary reagents, instrumentation, sample preparation, and analytical
procedures for the accurate measurement of Ponceau 4R in various beverage matrices.
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Principle

The method is based on Beer-Lambert's law, which states that the absorbance of a solution is
directly proportional to the concentration of the absorbing species and the path length of the
light through the solution. By measuring the absorbance of a beverage sample at the Amax of
Ponceau 4R, its concentration can be determined by referencing a standard calibration curve
prepared from solutions of known Ponceau 4R concentrations.

Experimental Protocols
Instrumentation and Reagents

e |nstrumentation:

o UV-Vis Spectrophotometer (capable of scanning in the visible range, 400-700 nm)

o

1 cm quartz or glass cuvettes

o Analytical balance

o Volumetric flasks (various sizes: 10 mL, 50 mL, 100 mL)

o Pipettes (various sizes)

o pH meter

o Centrifuge (optional, for turbid samples)

o 0.45 um membrane filters (optional, for turbid samples)
e Reagents:

o Ponceau 4R reference standard (purity = 80%)

o Deionized or distilled water

o Ammonium acetate buffer (0.02 M, for standard preparation if following JECFA guidelines)

[6]
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o Carrez | and Il solutions (optional, for clarification of turbid samples)[2]

Preparation of Standard Solutions

Stock Standard Solution (e.g., 100 pg/mL): Accurately weigh 10 mg of Ponceau 4R
reference standard and transfer it to a 100 mL volumetric flask. Dissolve the standard in
deionized water or 0.02 M ammonium acetate buffer and make up to the mark.[6] This
solution should be stored in a dark, cool place.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the
stock solution with deionized water. A typical concentration range for the calibration curve is
3 - 40 pg/mL.[7] For example, to prepare 10 mL of a 10 pg/mL standard, pipette 1 mL of the
100 pg/mL stock solution into a 10 mL volumetric flask and dilute to the mark with deionized
water.

Sample Preparation

The sample preparation procedure may vary depending on the beverage matrix.

Clear Beverages (e.g., soft drinks, juices without pulp):
o Degas carbonated beverages using sonication or by gentle stirring.[8]

o If necessary, dilute the sample with deionized water to bring the Ponceau 4R
concentration within the linear range of the calibration curve. The dilution factor must be
recorded for the final concentration calculation.[9]

o If the sample is clear, no further preparation is needed.

Turbid Beverages (e.g., juices with pulp, dairy-based drinks):

o Centrifuge an aliquot of the sample to separate solid particles.
o Alternatively, for clarification, Carrez solutions can be used.[2]

o Filter the supernatant or the clarified sample through a 0.45 um membrane filter before
measurement.
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Spectrophotometric Measurement

o Wavelength Scan: To determine the Amax, scan a mid-range Ponceau 4R standard solution
(e.g., 10 pg/mL) from 400 to 700 nm against a deionized water blank. The peak absorbance
should be observed around 507 nm.[1][5]

e Calibration Curve:

[¢]

Set the spectrophotometer to the determined Amax (e.g., 507 nm).

Zero the instrument with a deionized water blank.

[e]

o

Measure the absorbance of each working standard solution.

[¢]

Plot a graph of absorbance versus concentration (ug/mL). The resulting plot should be
linear and pass through the origin. Perform a linear regression to obtain the equation of
the line (y = mx + c¢) and the correlation coefficient (R?).

o Sample Analysis:
o Measure the absorbance of the prepared beverage sample(s) at the same wavelength.

o Using the equation from the calibration curve, calculate the concentration of Ponceau 4R
in the sample.

Calculation

The concentration of Ponceau 4R in the original beverage sample can be calculated using the
following formula:

Concentration (ug/mL) = (Absorbance - y-intercept) / slope * Dilution Factor

Data Presentation

The performance of the spectrophotometric method for Ponceau 4R determination can be
summarized by its validation parameters. The following tables present a summary of
quantitative data from various studies.

Table 1: Linearity and Correlation Coefficients
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Linearity Range Correlation
Method o Reference
(ng/mL) Coefficient (R?)
Derivative
3-40 1 [7]
Spectrophotometry
First Derivative of
_ 2-10 0.9996 [2]
Ratio Spectra
Compensation
2-10 0.9998 [2]
Spectrophotometry
Table 2: Limits of Detection (LOD) and Quantification (LOQ)
Method LOD (pg/mL) LOQ (pg/mL) Reference
Derivative
0.825 2.50 [7]
Spectrophotometry
First Derivative of
_ 0.071 0.236 [2]
Ratio Spectra
Compensation
0.081 0.270 [2]
Spectrophotometry
Ultrasonic-assisted
cloud point 0.0065 - [10]
microextraction
Visualization
Diagram 1: Experimental Workflow
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Caption: Workflow for Spectrophotometric Determination of Ponceau 4R.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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